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Introduction

CH6953755 is a potent and selective oral inhibitor of YES1 kinase, a member of the SRC
family of proto-oncogenes.[1][2][3] YES1 gene amplification has been identified as a driver of
tumor growth in various cancers, including esophageal squamous cell carcinoma.[1][4] The
KYSET7O0 cell line, derived from a poorly differentiated invasive esophageal squamous cell
carcinoma, harbors a YES1 gene amplification and is therefore a suitable model for evaluating
the efficacy of YES1 inhibitors.[1][5][6] This document provides detailed protocols for assessing
the in vitro efficacy of CH6953755 on the viability of KYSE70 cells using a colorimetric cell
viability assay.

CH6953755 has demonstrated antitumor activity in both in vitro and in vivo models of YES1-
amplified cancers.[1][2] The compound inhibits the autophosphorylation of YES1 at Tyr426, a
key step in its activation, thereby disrupting downstream signaling pathways that contribute to
cell proliferation.[1][2] One of the critical downstream effectors of YESL is the transcriptional co-
activator Yes-associated protein 1 (YAP1).[1][4][7] YESL1 kinase activity regulates the nuclear
translocation and serine phosphorylation of YAP1, and inhibition of YES1 by CH6953755 has
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been shown to suppress TEAD luciferase reporter activity, a readout of YAP1 transcriptional
activity.[1][2][4]

Data Summary

The following table summarizes the key in vitro activities of CH6953755.

Parameter Value Cell Line(s) Reference

IC50 (YES1 Kinase

Inhibition) 1.8nM ] iz

Cell Growth Inhibition -
YES1-amplified

(Concentration 0.001 -1 puMm ) [2]
cancer cell lines
Range)

Inhibition of YES1

Autophosphorylation

(Tyr426) 0.001 - 1 uM KYSE70 [1][2]
(Concentration

Range)

Suppression of TEAD
Reporter Activity

) 0.1,0.3,1,3uM KYSE70, RERF-LC-Al  [2]
(Concentration

Range)

Signaling Pathway

The diagram below illustrates the proposed signaling pathway of YES1 and the inhibitory action
of CH6953755.
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CH6953755 Mechanism of Action in YES1-Amplified Cells
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Cell Viability Assay Workflow

1. Cell Seeding
(KYSETO cells)

2. Cell Culture
(24 hours)

3. Treatment
(CHB953755 or Vehicle)

:

4. Incubation
(e.g., 72 hours)

5. Add Viability Reagent
(e.g., WST-8)

6. Incubation
(1-4 hours)

7. Measure Absorbance
(e.g., 450 nm)

8. Data Analysis
(Calculate % Viability)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10824790?utm_src=pdf-custom-synthesis#bc-rfq
https://www.cancer-research-network.com/2020/01/02/ch6953755-is-an-orally-active-and-selective-yes1-kinase-inhibitor/
https://www.medchemexpress.com/ch6953755.html
https://www.dcchemicals.com/product_show-CH6953755.html
https://pubmed.ncbi.nlm.nih.gov/31391186/
https://pubmed.ncbi.nlm.nih.gov/31391186/
https://www.creative-bioarray.com/KYSE-70-CSC-C0414-item-1214.htm
https://www.culturecollections.org.uk/nop/product/kyse-70
https://aacrjournals.org/cancerres/article/79/22/5702/638737/Personalized-Cancer-Therapy-YES1-Is-the-New-Kid-on
https://www.benchchem.com/product/b10824790/docs#application-notes-and-protocols-cell-viability-assay-using-ch6953755-on-kyse70-cells
https://www.benchchem.com/product/b10824790/docs#application-notes-and-protocols-cell-viability-assay-using-ch6953755-on-kyse70-cells
https://www.benchchem.com/product/b10824790/docs#application-notes-and-protocols-cell-viability-assay-using-ch6953755-on-kyse70-cells
https://www.benchchem.com/product/b10824790/docs#application-notes-and-protocols-cell-viability-assay-using-ch6953755-on-kyse70-cells
https://www.benchchem.com/product/b10824790?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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